![molecular formula C8H9N3 B2450000 Pyrazolo[1,5-a]pyridin-5-ylmethanamine CAS No. 1313727-03-5](/img/structure/B2450000.png)
Pyrazolo[1,5-a]pyridin-5-ylmethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrazolo[1,5-a]pyridin-5-ylmethanamine is a chemical compound with the molecular formula C8H9N3 and a molecular weight of 147.18 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of this compound and its derivatives has been reported in several studies . For instance, one study reported the design and synthesis of approximately 70 novel 3,5-diphenyl-N-(pyridin-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amines . Another study reported a new pathway for the synthesis of pyrazolo[3,4-b]pyridine from the fusion of pyrano[2,3-c]pyrazole containing cyano and amino groups with aniline .Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrazole ring fused with a pyridine ring . The exact details of the molecular structure would require further analysis using techniques such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Further details about its physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current literature.Scientific Research Applications
Antitubercular Agents
Pyrazolo[1,5-a]pyridine derivatives have been studied for their antitubercular properties. They exhibit promising in vitro potency against both drug-susceptible and multidrug-resistant Mycobacterium tuberculosis strains. One such compound significantly reduced bacterial burden in a mouse model, highlighting its potential as a lead compound for future antitubercular drug discovery (Tang et al., 2015).
Mycobacterial ATP Synthase Inhibitors
Another study focused on pyrazolo[1,5-a]pyrimidines as potent inhibitors of mycobacterial ATP synthase for treating Mycobacterium tuberculosis. This research involved designing and synthesizing novel derivatives, showing potent in vitro M.tb growth inhibition (Sutherland et al., 2022).
Orally Active EP1 Receptor Antagonists
Pyrazolo[1,5-a]pyridine derivatives have also been evaluated as orally active EP1 antagonists for treating overactive bladder. One particular nanomolar-level EP1 antagonist showed good pharmacological effect in a rat model (Umei et al., 2017).
Fluorescent Probes for pH Monitoring in Cells
A fluorescent probe based on pyrazolo[1,5-a]pyridine was synthesized for monitoring pH in cells. This probe showed fast response, high quantum yield, and high selectivity and sensitivity for acidic pH (Zhang et al., 2018).
Safety and Hazards
Future Directions
The future directions for research on pyrazolo[1,5-a]pyridin-5-ylmethanamine could include further exploration of its synthesis, chemical reactions, and potential biological activities. For instance, one study suggested that some derivatives of pyrazolo[1,5-a]pyrimidin-7-amines exhibited potent in vitro Mycobacterium tuberculosis growth inhibition, highlighting their potential as inhibitors of M.tb .
Mechanism of Action
Target of Action
The primary target of Pyrazolo[1,5-a]pyridin-5-ylmethanamine is the Mitogen-activated protein kinase 1 (MAPK1) . MAPK1 is a crucial enzyme involved in directing cellular responses to a diverse array of stimuli, such as mitogens, osmotic stress, heat shock and proinflammatory cytokines .
Mode of Action
It is known that the compound interacts with its target, potentially altering the kinase’s activity and resulting in changes to cellular processes .
Biochemical Pathways
Given its target, it is likely that the compound impacts pathways involving MAPK1, which plays a key role in the MAPK/ERK pathway, a signal transduction pathway that couples intracellular responses to the binding of growth factors to cell surface receptors .
Result of Action
Given its interaction with MAPK1, it is likely that the compound influences cellular processes regulated by this kinase, potentially affecting cell growth, differentiation, and apoptosis .
properties
IUPAC Name |
pyrazolo[1,5-a]pyridin-5-ylmethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3/c9-6-7-2-4-11-8(5-7)1-3-10-11/h1-5H,6,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VERDPKDNJSDFTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC=N2)C=C1CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.